Cas no 59157-17-4 (Tridecane, 2-bromo-)
Tridecane, 2-bromo- structure
Product Name:Tridecane, 2-bromo-
CAS No:59157-17-4
MF:C13H27Br
MW:263.257483720779
CID:385175
PubChem ID:98234
Update Time:2025-04-19
Tridecane, 2-bromo- Chemical and Physical Properties
Names and Identifiers
-
- Tridecane, 2-bromo-
- 2-Bromotridecane
- 2-METHYLHEXANE
- SCHEMBL4058439
- 59157-17-4
- XNCUZDYTCKIDEJ-UHFFFAOYSA-N
- NSC91520
- DTXSID601316694
- EINECS 261-633-8
- PHOSPHORICACIDTRI-N-AMYLESTER
- NS00056804
- AKOS012778697
- NSC 91520
- NSC-91520
- FT-0640585
-
- Inchi： 1S/C13H27Br/c1-3-4-5-6-7-8-9-10-11-12-13(2)14/h13H,3-12H2,1-2H3
- InChI Key： XNCUZDYTCKIDEJ-UHFFFAOYSA-N
- SMILES： BrC(C)CCCCCCCCCCC
Computed Properties
- Exact Mass: 262.12971
- Monoisotopic Mass: 262.129613
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 14
- Rotatable Bond Count: 10
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.1
- Topological Polar Surface Area: 0
Experimental Properties
- Density: 1.0378 (estimate)
- Boiling Point: 286.35°C (estimate)
- Flash Point: 90°C
- Refractive Index: 1.4565 (estimate)
- PSA: 0
- LogP: 5.69070
Tridecane, 2-bromo- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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